molecular formula C15H32O6 B14415172 3,6,9,12,15-Pentaoxaeicosan-1-OL CAS No. 86674-96-6

3,6,9,12,15-Pentaoxaeicosan-1-OL

Cat. No.: B14415172
CAS No.: 86674-96-6
M. Wt: 308.41 g/mol
InChI Key: CHFJFGVAPWOVGG-UHFFFAOYSA-N
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Description

3,6,9,12,15-Pentaoxaeicosan-1-OL is an organic compound with the molecular formula C15H32O6. It belongs to the class of polyethylene glycols, which are oligomers or polymers of ethylene oxide. This compound is known for its unique structure, which includes multiple ether linkages, making it a versatile molecule in various chemical and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,6,9,12,15-Pentaoxaeicosan-1-OL typically involves the stepwise addition of ethylene oxide to a suitable alcohol precursor. The reaction is usually carried out under controlled temperature and pressure conditions to ensure the formation of the desired product. Catalysts such as potassium hydroxide or sodium hydroxide are often used to facilitate the reaction .

Industrial Production Methods

In an industrial setting, the production of this compound involves large-scale reactors where the reaction conditions are meticulously controlled. The process includes the purification of the final product through distillation or crystallization to achieve the desired purity levels .

Chemical Reactions Analysis

Types of Reactions

3,6,9,12,15-Pentaoxaeicosan-1-OL undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

3,6,9,12,15-Pentaoxaeicosan-1-OL has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of 3,6,9,12,15-Pentaoxaeicosan-1-OL involves its interaction with various molecular targets. It can form hydrogen bonds with proteins and other biomolecules, affecting their structure and function. The compound’s multiple ether linkages allow it to interact with lipid bilayers, making it useful in membrane studies .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

3,6,9,12,15-Pentaoxaeicosan-1-OL is unique due to its specific chain length and the number of ether linkages, which provide it with distinct physical and chemical properties. These properties make it particularly useful in applications requiring specific solubility and interaction characteristics .

Properties

CAS No.

86674-96-6

Molecular Formula

C15H32O6

Molecular Weight

308.41 g/mol

IUPAC Name

2-[2-[2-[2-(2-pentoxyethoxy)ethoxy]ethoxy]ethoxy]ethanol

InChI

InChI=1S/C15H32O6/c1-2-3-4-6-17-8-10-19-12-14-21-15-13-20-11-9-18-7-5-16/h16H,2-15H2,1H3

InChI Key

CHFJFGVAPWOVGG-UHFFFAOYSA-N

Canonical SMILES

CCCCCOCCOCCOCCOCCOCCO

Origin of Product

United States

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